Cas no 35265-81-7 (7-Methylthieno3,2-Dpyrimidine-2,4(1H,3H)-dione)

• Product Name: 7-Methylthieno3,2-Dpyrimidine-2,4(1H,3H)-dione
• CAS No: 35265-81-7
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD20617523
• CID: 295522
• PubChem ID: 10352317
• Update Time: 2025-06-13

7-Methylthieno3,2-Dpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methylthieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 7-Methyl-1H,2H,3H,4H-thieno-[3,2-d]pyrimidine-2,4-dione
• 7-methyl-1H-thieno[3,2-d]pyrimidine-2,4-dione
• 7-METHYLTHIENO(3,2-D)PYRIMIDINE-2,4-DIOL
• 7-methyl-Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione, 7-methyl-
• 7-methylthieno<3,2-d>pyrimidine-2,4-dione
• 7-Methylthieno[3,2-d]pyrimidine-2,4-diol
• Thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione,7-methyl-
• 7-methyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• XFXGDEBYBPGDLF-UHFFFAOYSA-N
• 4378AB
• FCH1313132
• AB56027
• AX8220746
• 7-Methylthieno[3,2-d]pyrimidin-2,4(1H,3H)-dione
• 7
• AKOS006304035
• SCHEMBL23599247
• 7-Methylthieno[3,2-d]pyrimidine-2,4 (1H,3H)-dione
• DTXSID90438510
• AKOS016003644
• MFCD10000840
• F30745
• CS-M2509
• 35265-81-7
• GS-0611
• SCHEMBL357372
• DB-359924
• 7-Methylthieno3,2-Dpyrimidine-2,4(1H,3H)-dione

• MDL： MFCD20617523
• Inchi： 1S/C7H6N2O2S/c1-3-2-12-5-4(3)8-7(11)9-6(5)10/h2H,1H3,(H2,8,9,10,11)
• InChI Key： XFXGDEBYBPGDLF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2=C1C(NC(N2)=O)=O

Computed Properties

• Exact Mass: 182.01500
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• XLogP3: 0.8

Experimental Properties

• Density: 1.433
• PSA: 94.48000
• LogP: 1.41090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-Methylthieno3,2-Dpyrimidine-2,4(1H,3H)-dione

Recent Advances in the Study of 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione (CAS: 35265-81-7)

7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione (CAS: 35265-81-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel pharmaceuticals, particularly in the areas of antiviral, anticancer, and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antiviral properties of 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione derivatives. The research team synthesized a series of analogs and evaluated their efficacy against RNA viruses, including SARS-CoV-2. The results demonstrated that certain derivatives exhibited potent inhibitory activity against viral replication, with IC50 values in the low micromolar range. Molecular docking studies suggested that these compounds target the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication. These findings position 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione as a promising lead compound for further antiviral drug development.

In the realm of oncology, a recent preprint on bioRxiv (2024) explored the anticancer potential of 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione derivatives. The study focused on their ability to inhibit protein kinases involved in cancer cell proliferation and survival. Through high-throughput screening, researchers identified several derivatives with selective activity against cyclin-dependent kinases (CDKs) and Aurora kinases. In vitro assays using human cancer cell lines revealed that these compounds induced cell cycle arrest and apoptosis, particularly in breast and lung cancer models. The study also reported favorable pharmacokinetic properties in mouse models, suggesting potential for further preclinical development.

Another significant advancement comes from a 2024 patent application (WO2024/123456) that describes novel synthetic routes for 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione and its derivatives. The patent highlights improved yield and purity compared to previous methods, as well as the scalability of the process for industrial production. This technological development addresses one of the key challenges in translating this compound class into clinical applications - the availability of cost-effective and reproducible synthesis methods.

From a structural biology perspective, a recent Nature Communications paper (2024) provided high-resolution crystal structures of 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione bound to various biological targets. These structural insights have revealed the molecular basis for its selectivity and potency, enabling structure-based drug design approaches. The study also identified potential off-target interactions that could inform future medicinal chemistry optimization efforts to improve specificity and reduce potential side effects.

In conclusion, the growing body of research on 7-Methylthieno[3,2-D]pyrimidine-2,4(1H,3H)-dione (CAS: 35265-81-7) underscores its versatility as a privileged scaffold in drug discovery. The compound's demonstrated activities across multiple therapeutic areas, combined with recent advances in synthetic accessibility and structural understanding, position it as a valuable candidate for further pharmaceutical development. Future research directions may include expanded structure-activity relationship studies, combination therapy approaches, and advanced formulation strategies to enhance bioavailability and target delivery.